Cas no 392241-07-5 ((2Z)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-3-phenylprop-2-enamide)

• Product Name: (2Z)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-3-phenylprop-2-enamide
• CAS No: 392241-07-5
• MF: C₁₈H₁₅N₃OS
• MW: 321.396202325821
• CID: 6221497
• PubChem ID: 16813761
• Update Time: 2025-10-29

(2Z)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-3-phenylprop-2-enamide
• AKOS024575460
• (2Z)-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-3-phenylprop-2-enamide
• (Z)-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-3-phenylprop-2-enamide
• 392241-07-5
• AB00667286-01
• (Z)-3-phenyl-N-(5-(m-tolyl)-1,3,4-thiadiazol-2-yl)acrylamide
• F0326-0213

• Inchi： 1S/C18H15N3OS/c1-13-6-5-9-15(12-13)17-20-21-18(23-17)19-16(22)11-10-14-7-3-2-4-8-14/h2-12H,1H3,(H,19,21,22)/b11-10-
• InChI Key： WQUDSHXLBOOYLM-KHPPLWFESA-N
• SMILES： S1C(=NN=C1C1=CC=CC(C)=C1)NC(/C=C\C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 321.09358328g/mol
• Monoisotopic Mass: 321.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 83.1Ų

Additional information on (2Z)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-3-phenylprop-2-enamide

Comprehensive Overview of (2Z)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-3-phenylprop-2-enamide (CAS No. 392241-07-5)

The compound (2Z)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-3-phenylprop-2-enamide, identified by its CAS No. 392241-07-5, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This thiadiazole-derivative is characterized by its unique Z-configuration and a propenamide backbone, which contribute to its potential applications in drug discovery and functional materials. Researchers are particularly interested in its structure-activity relationship (SAR), as it exhibits promising interactions with biological targets.

In recent years, the demand for novel heterocyclic compounds like (2Z)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-3-phenylprop-2-enamide has surged, driven by advancements in high-throughput screening and computational chemistry. This compound's molecular docking potential makes it a candidate for studies targeting enzyme inhibition and receptor modulation. Its 3-methylphenyl and phenylprop-2-enamide moieties are key to its stability and binding affinity, which are critical for pharmacophore design.

The synthesis of CAS No. 392241-07-5 involves multi-step organic reactions, including condensation and cyclization techniques. Its 1,3,4-thiadiazole core is synthesized under controlled conditions to ensure high purity, which is essential for bioactivity studies. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity. The compound's Z-isomer configuration is particularly noteworthy, as it influences its stereoselectivity in biological systems.

From an industrial perspective, (2Z)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-3-phenylprop-2-enamide is explored for its potential in smart materials and organic electronics. Its conjugated system and electron-rich thiadiazole ring make it a candidate for optoelectronic applications. Additionally, its thermal stability and photophysical properties are under investigation for use in OLEDs and sensors.

Environmental and sustainability considerations are also shaping research around this compound. Scientists are evaluating its biodegradability and eco-friendly synthesis routes to align with green chemistry principles. This aligns with the growing trend of sustainable drug development, where minimizing carbon footprints is a priority.

In summary, CAS No. 392241-07-5 represents a versatile compound with broad applications in pharmaceuticals, materials science, and environmental chemistry. Its thiadiazole core and Z-configuration offer unique opportunities for innovation, making it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and technology.